Cas no 219860-19-2 (4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide)

• Product Name: 4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide
• CAS No: 219860-19-2
• MDL: MFCD00171871
• CID: 4641908
• Update Time: 2025-10-16

4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide Chemical and Physical Properties

Names and Identifiers

• 4-ETHYL-5-(4-METHYL-2-PHENYL-1,3-THIAZOL-5-YL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 4-ETHYL-5-(4-METHYL-2-PHENYL-1,3-THIAZOL-5-YL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide

• MDL： MFCD00171871

Additional information on 4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide

4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide (CAS No. 219860-19-2): An Overview

4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide (CAS No. 219860-19-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of novel drugs targeting various diseases.

The chemical structure of 4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide is characterized by a central thiazole ring fused with a triazole ring, and substituted with an ethyl group and a phenylmethyl group. These structural elements contribute to its stability and reactivity, making it suitable for a wide range of chemical reactions and biological assays.

Recent studies have highlighted the potential of 4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide has also shown potential as an antimicrobial agent. A study conducted by a team of researchers from the University of California demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

The pharmacokinetic properties of 4-Ethyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-y l)-4H -1 , 2 , 4 -tr iaz ol -3 -y lhydrosulfide have been extensively studied to evaluate its suitability for drug development. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 4-Ethyl -5 -( 4 -methyl -2 -phen yl -1 , 3 -th iaz ol -5 -y l) - 4 H - 1 , 2 , 4 -tr iaz ol -3 -y lhydrosulfide, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 4-Eth yl -5 -( 4 -m eth yl -2 -phe n yl -1 , 3 -th iaz ol -5 -y l) - 4 H - 1 , 2 , 4 -tr iaz ol -3 -y lhydrosulfide (CAS No. 219860–19–2) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.